Cas no 6972-76-5 (1,3-Propanediamine,N1,N3-dimethyl-N1,N3-dinitroso-)

• Product Name: 1,3-Propanediamine,N1,N3-dimethyl-N1,N3-dinitroso-
• CAS No: 6972-76-5
• MF: C₅H₁₂N₄O₂
• MW: 160.174380302429
• CID: 514380
• PubChem ID: 81446
• Update Time: 2025-04-19

1,3-Propanediamine,N1,N3-dimethyl-N1,N3-dinitroso- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1,N3-dimethyl-N1,N3-dinitroso-
• DINITROSODIMETHYLPROPANEDIAMINE
• N-methyl-N-[3-[methyl(nitroso)amino]propyl]nitrous amide
• 1,3-Bis-methylnitrosamino-propan
• 1,3-Propanediamine, N,N'-dimethyl-N,N'-dinitroso-
• 2,6-Dinitroso-2,6-diazaheptan
• AC1L31CL
• BRN 2254328
• N,N'-Dimethyl-N,N'-dinitroso-1,3-propanediamine
• N,N'-Dinitroso-N,N'-dimethyl-1,3-propanediamine
• NSC62580
• UNII-FH63FH0RLD
• NSC-62580
• N1,N3-Dimethyl-N1,N3-dinitroso-1,3-propanediamine
• 6972-76-5
• N,N'-dinitroso-1,3-propanediamine
• NSC 62580
• AKOS006275920
• CHEMBL168195
• FH63FH0RLD
• DINITROSO-N,N'-DIMETHYL-1,3-PROPANEDIAMINE, N,N'-
• DTXSID30220012
• 1,3-propanediamine, n1,n3-dimethyl-n1,n3-dinitroso-
• WLN: ONN1&3N1&NO

• Inchi： 1S/C5H12N4O2/c1-8(6-10)4-3-5-9(2)7-11/h3-5H2,1-2H3
• InChI Key： BUEVBYZCPKOUOP-UHFFFAOYSA-N
• SMILES： O=NN(C)CCCN(C)N=O

Computed Properties

• Exact Mass: 160.09616
• Monoisotopic Mass: 160.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• Density: 1.2833 (rough estimate)
• Boiling Point: 286.07°C (rough estimate)
• Flash Point: 175.4°C
• Refractive Index: 1.7900 (estimate)
• PSA: 65.34
• LogP: 0.60290